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Fluorine has become a cornerstone element in modern medicinal chemistry, with its
incorporation into drug candidates often leading to profound improvements in molecular
properties.[1][2] The strategic introduction of fluorine can modulate acidity, lipophilicity,
metabolic stability, and binding affinity.[2] When combined with a propoxy group on a
phenylboronic acid scaffold, a versatile building block emerges, primed for use in crucial
carbon-carbon bond-forming reactions.

Fluorinated propoxy phenylboronic acids are particularly valued as reagents in the Suzuki-
Miyaura cross-coupling reaction, a Nobel prize-winning method for synthesizing biaryl and
heteroaryl compounds which are prevalent structures in pharmaceuticals.[3][4][5] The presence
of fluorine increases the Lewis acidity of the boron center, a critical factor influencing
transmetalation in the catalytic cycle.[5][6] This guide provides an in-depth overview of the
suppliers of these key reagents within the United States, alongside essential technical
considerations for their procurement, handling, and application in a research and drug
development context.
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Part 1: The Molecular Landscape

The specific placement of the fluorine and propoxy groups on the phenyl ring dictates the
reagent's steric and electronic properties, thereby influencing its reactivity and the
characteristics of the final compound. The electron-withdrawing nature of fluorine generally
increases the acidity (lowers the pKa) of the boronic acid, which can be advantageous for
reactions at physiological pH.[6]

Below are some of the common isomers available to researchers:

¢ (2-Fluoro-4-propoxyphenyl)boronic Acid: The ortho-fluorine substitution can influence the
dihedral angle of the phenyl ring and introduce unigue electronic effects.

e (3-Fluoro-4-propoxyphenyl)boronic Acid: This isomer is a common building block, offering a
balance of electronic modification without the direct steric hindrance of an ortho-substituent.

 (4-Fluoro-3-propoxyphenyl)boronic Acid: Reversing the positions provides a different
electronic and steric profile for structure-activity relationship (SAR) studies.

Part 2: Key Suppliers of Fluorinated Propoxy
Phenylboronic Acids in the USA

A range of chemical suppliers in the United States provide these specialized reagents, catering
to different scales from discovery research to process development. These suppliers can be
broadly categorized as large catalog companies, specialized fine chemical producers, and
contract research organizations (CROSs) offering custom synthesis.
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Supplier Category

Representative Companies

Notes

Large Catalog Suppliers

Sigma-Aldrich (Merck),
Thermo Fisher Scientific, VWR

Offer a wide variety of
reagents, including numerous
fluorinated phenylboronic acids
and their pinacol esters, often
with readily available stock and
comprehensive
documentation.[7][8][9][10]

Fine & Specialty Chemicals

AA Blocks, Chem-Impex,

Fluorochem, Boron Molecular

Focus on providing diverse
and novel building blocks for
organic synthesis and
medicinal chemistry. They
often have competitive pricing
for research quantities.[11][12]
[13][14][15]

Manufacturers & CROs

CRO Splendid Lab Pvt. Ltd.,
Manchester Organics,

BoronPharm

These organizations often
provide bulk quantities and can
engage in custom synthesis for
specific, non-catalog
derivatives.[16][17][18][19]

Distributors & Platforms

Alchimica, CymitQuimica,
GlobalChemMall, Amerigo

Scientific

These platforms aggregate
products from various
manufacturers, providing a
broader selection and
sometimes serving as regional
distributors.[20][21][22][23]

Table 1: Selected Fluorinated Propoxy Phenylboronic Acids and Their US Suppliers
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Compound Name CAS Number Representative Suppliers

Sigma-Aldrich[7], Manchester
1107603-51-9 Organics[18], CRO Splendid
Lab[16]

(2-Fluoro-4-

propoxyphenyl)boronic acid

AA Blocks[11], Alchimica[20],
192376-68-4 CRO Splendid Lab[17],
AbacipharmTech[24]

(3-Fluoro-4-
propoxyphenyl)boronic acid

(3-Fluoro-4- o
} ) ) 480438-64-8 CymitQuimica[21]
isopropoxyphenyl)boronic acid
(4-Fluoro-2-
) ) ) 480438-59-3 GlobalChemMall[22]
isopropoxyphenyl)boronic acid
(4-Fluoro-3-
1451390-94-5 BLD Pharm([25]

isopropoxyphenyl)boronic acid

Note: Availability and stock levels are subject to change. Researchers should confirm directly
with the supplier.

Part 3: Core Technical Protocols & Considerations

The successful application of fluorinated propoxy phenylboronic acids hinges on understanding
their properties and the nuances of the reactions in which they are used.

A. Quality, Handling, and Storage

Purity Assessment: The purity of the boronic acid is paramount, as impurities can interfere with
sensitive catalytic reactions.

 HPLC: High-Performance Liquid Chromatography is a crucial technique for assessing the
purity of boronic acids and monitoring reaction progress.[26]

 NMR Spectroscopy: tH, 13C, and °F NMR are essential for confirming the structure and
identifying potential organic impurities.
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Storage and Stability: Boronic acids can undergo dehydration to form cyclic anhydrides known
as boroxines.[5] This process is reversible but alters the molecular weight, impacting reaction
stoichiometry.

o Recommendation: Store boronic acids in a cool, dry environment, preferably in a desiccator,
to minimize boroxine formation.

B. Application Protocol: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the most common application for these reagents, enabling the
synthesis of complex biaryl molecules.[27][28] The fluorine substituent can sometimes make
the boronic acid more susceptible to protodeboronation, a competitive side reaction,
necessitating careful optimization of the base and reaction conditions.[3]

Generalized Step-by-Step Protocol:

e Reaction Setup: To an oven-dried flask, add the aryl halide (1.0 eq.), the fluorinated propoxy
phenylboronic acid (1.1-1.5 eq.), and the palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%).

e Solvent and Base Addition: Purge the flask with an inert gas (Argon or Nitrogen). Add a
degassed solvent system (e.g., Dioxane/Water or Toluene/Ethanol/Water) followed by a
degassed aqueous base solution (e.g., 2M Na2COs or K2COs).

e Reaction Execution: Heat the mixture to the desired temperature (typically 80-110 °C) and
monitor the reaction progress by TLC or LC-MS.

o Workup: After completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., Ethyl Acetate) and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in
vacuo. Purify the crude product via column chromatography.

// Nodes "Pd0" [label="Pd(0)L2", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "OxAdd"
[label="Oxidative\nAddition", shape=ellipse, style=filled, fillcolor="#FFFFFF",
fontcolor="#202124"]; "ArPdBr" [label="Ar-Pd(Il)Lz-X", fillcolor="#FBBCO05",
fontcolor="#202124"]; "Transmetal" [label="Transmetalation", shape=ellipse, style=filled,
fillcolor="#FFFFFF", fontcolor="#202124"]; "ArPdArF" [label="Ar-Pd(Il)L2-Ar",
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fillcolor="#FBBCO05", fontcolor="#202124"]; "RedElim" [label="Reductive\nElimination"”,
shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

/Il Inputs and Outputs "ArX" [label="Ar-X", shape=invhouse, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; "ArBOH" [label="Ar-B(OH)z\n(Fluorinated Reagent)", shape=invhouse,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Base" [label="Base", shape=invhouse,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Product" [label="Ar-Ar", shape=house,
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges "Pd0" -> "OxAdd" [label=""]; "ArX" -> "OxAdd" [label=""]; "OxAdd" -> "ArPdBr"
[label=""]; "ArPdBr" -> "Transmetal" [label=""]; "ArBOH" -> "Transmetal" [label=""]; "Base" ->
"Transmetal” [label="Activates Boronic Acid"]; "Transmetal” -> "ArPdArF" [label=""]; "ArPdArF" -
> "RedElim" [label=""]; "RedElim" -> "Pd0" [label="Regenerates\nCatalyst"]; "RedElim" ->
"Product" [label=""];

label="Fig. 2: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction"; labelloc="b";
fontsize=10; } doted Caption: The catalytic cycle for Suzuki-Miyaura coupling, a primary
application for these boronic acids.

Part 4: Purification Strategies

Post-reaction purification is critical to isolate the desired product from unreacted starting
materials, catalyst residues, and boronic acid-derived byproducts.

1. Liquid-Liquid Extraction: Boronic acids are weakly acidic and can be converted to their
corresponding water-soluble boronate salts by washing the organic reaction mixture with a
basic aqueous solution (e.g., 1M NaOH).[29] This effectively removes the unreacted boronic
acid into the aqueous phase, simplifying purification if the desired product is non-acidic.

2. Chromatography: Column chromatography using silica gel or alumina is a standard method
for purifying reaction products. The choice of solvent system (eluent) is critical for achieving
good separation.

3. Scavenger Resins: For high-purity requirements, scavenger resins functionalized with diol
groups can be employed.[29] These resins selectively bind to boronic acids, which can then be
removed by simple filtration, leaving the purified product in solution.
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// Nodes "Start" [label="Crude Reaction Mixture", shape=ellipse, fillcolor="#FBBCO05",
fontcolor="#202124"]; "Extraction" [label="Liquid-Liquid Extraction\n(Organic Solvent + Aqg.
Base)"]; "Aqueous" [label="Aqueous Layer\n(Boronate Salt Impurity)", shape=note,
fillcolor="#E8FOFE", fontcolor="#202124"]; "Organic" [label="0Organic Layer\n(Contains
Product)"]; "Dry" [label="Dry & Concentrate"]; "Chromatography" [label="Column
Chromatography\n(Silica Gel)"]; "Fractions" [label="Collect & Combine\nPure Fractions"];
"Final" [label="Final Product\n(Purity Analysis by HPLC/NMR)", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges "Start" -> "Extraction”; "Extraction" -> "Aqueous" [label="Separates"]; "Extraction" ->
"Organic"; "Organic" -> "Dry"; "Dry" -> "Chromatography"; "Chromatography" -> "Fractions";
"Fractions" -> "Final";

label="Fig. 3: General Workflow for Post-Reaction Purification"; labelloc="b"; fontsize=10; }
doted Caption: A typical purification workflow following a synthesis using a boronic acid
reagent.

Conclusion

Fluorinated propoxy phenylboronic acids are enabling tools for modern drug discovery,
providing a reliable route to novel chemical entities with potentially enhanced pharmacological
properties. A robust supply chain within the United States, from large-scale distributors to
specialized manufacturers, ensures that researchers have access to a diverse array of these
critical building blocks. By understanding the specific properties of these reagents and
employing rigorous, well-validated protocols for their use and purification, scientists can
effectively leverage their potential to accelerate the development of next-generation
therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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